molecular formula C13H14F2O4 B8629474 Diethyl 3,4-difluorophenylmalonate

Diethyl 3,4-difluorophenylmalonate

Cat. No.: B8629474
M. Wt: 272.24 g/mol
InChI Key: HBUCCUYIGRUVRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 3,4-difluorophenylmalonate is a useful research compound. Its molecular formula is C13H14F2O4 and its molecular weight is 272.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14F2O4

Molecular Weight

272.24 g/mol

IUPAC Name

diethyl 2-(3,4-difluorophenyl)propanedioate

InChI

InChI=1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-6-9(14)10(15)7-8/h5-7,11H,3-4H2,1-2H3

InChI Key

HBUCCUYIGRUVRE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=CC(=C(C=C1)F)F)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl (3,4-difluorophenyl)acetate (11.3 g) in THF (50 ml) was added to a mixture of sodium hydride (60%, 4.74 g), diethyl carbonate (34.2 mL) and THF (250 mL) at room temperature, and the mixture was heated under reflux for 2 hr. Saturated aqueous ammonium chloride solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogen carbonate solution and saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (13.8 g).
Quantity
11.3 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.74 g
Type
reactant
Reaction Step Two
Quantity
34.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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